Cas no 2248400-13-5 (3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid)

• Product Name: 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid
• CAS No: 2248400-13-5
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 6041781
• PubChem ID: 137941234
• Update Time: 2025-10-29

3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248400-13-5
• EN300-6510307
• 3-(difluoromethyl)-5-(1H-pyrrol-1-yl)benzoic acid
• 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid

• Inchi： 1S/C12H9F2NO2/c13-11(14)8-5-9(12(16)17)7-10(6-8)15-3-1-2-4-15/h1-7,11H,(H,16,17)
• InChI Key： JLABHIAHVRAITR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)N1C=CC=C1)F

Computed Properties

• Exact Mass: 237.06013485g/mol
• Monoisotopic Mass: 237.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid (CAS No. 2248400-13-5): Properties, Applications, and Industry Insights

The chemical compound 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid (CAS No. 2248400-13-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This difluoromethyl-substituted benzoic acid derivative stands out for its versatility, making it a subject of interest for researchers and industry professionals alike. In this article, we delve into its molecular characteristics, synthesis pathways, and emerging uses while addressing common queries and trends in the field.

One of the most searched questions regarding 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid revolves around its synthetic routes. The compound is typically synthesized through multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination techniques. Its pyrrole and benzoic acid moieties contribute to its stability and reactivity, enabling further functionalization for targeted applications. Researchers often explore its structure-activity relationship (SAR) to optimize performance in drug discovery or crop protection formulations.

In the pharmaceutical sector, 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid is investigated as a building block for bioactive molecules. Its difluoromethyl group enhances metabolic stability and bioavailability, addressing a key challenge in modern drug design. Recent studies highlight its potential in developing kinase inhibitors or anti-inflammatory agents, aligning with the growing demand for precision medicine solutions. This aligns with the trending search term "fluorinated compounds in drug development," reflecting industry focus on improved pharmacokinetics.

From an agrochemical perspective, this compound’s heterocyclic framework shows promise in pest control formulations. Its mode of action, possibly targeting enzyme inhibition in pests, resonates with the global push for sustainable agriculture. Users frequently search for "eco-friendly fluorinated agrochemicals," underscoring the need for effective yet environmentally conscious solutions. The pyrrole ring in its structure may contribute to selective toxicity, a hot topic in integrated pest management (IPM) strategies.

Material scientists are also exploring CAS No. 2248400-13-5 for advanced applications. Its aromatic system and fluorine atoms could enable the design of high-performance polymers or liquid crystal displays (LCDs). Searches for "fluorine in electronic materials" have surged, driven by the compound’s potential to enhance thermal stability and dielectric properties. This positions 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid as a candidate for next-generation optoelectronic devices.

Quality control and analytical methods for 2248400-13-5 are another area of interest. Techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and batch consistency—critical for regulatory compliance. The rise in searches for "analytical validation of fluorinated compounds" reflects industry emphasis on standardization, especially in Good Manufacturing Practice (GMP) settings.

Environmental and safety profiles of 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid are frequently queried. While not classified as hazardous, proper handling protocols are recommended. Its biodegradation pathways and ecotoxicological data are under study, coinciding with the popularity of "green chemistry metrics" in searches. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Market trends indicate growing demand for fluorine-containing fine chemicals, with CAS 2248400-13-5 poised to benefit. The compound’s patent landscape and supply chain dynamics are often explored, as evidenced by search terms like "fluorochemicals market growth 2024." Strategic collaborations between academia and manufacturers could accelerate its commercialization.

In conclusion, 3-(Difluoromethyl)-5-pyrrol-1-ylbenzoic acid exemplifies innovation at the intersection of chemistry and application-driven research. Its multifaceted utility across industries—coupled with trending topics like sustainable synthesis and molecular design—ensures its relevance in scientific and industrial discourse. Future research may unlock further breakthroughs, solidifying its role in next-gen chemical solutions.